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Compound of Interest

Compound Name: 4-Chlorobenzyl bromide

Cat. No.: B1630557

An In-depth Technical Guide to the Hazards of 4-Chlorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Chlorobenzyl bromide (CAS No. 622-95-7) is a versatile and widely utilized reagent in
organic synthesis, particularly in the pharmaceutical industry for creating complex molecular
architectures.[1][2] However, its utility is matched by its significant and acute hazards. This
guide provides an in-depth analysis of these hazards, grounded in the compound's chemical
reactivity. The core danger of 4-chlorobenzyl bromide stems from its nature as a potent
electrophile and alkylating agent, leading to severe corrosive damage to biological tissues upon
contact. It is classified as causing severe skin burns and serious eye damage (H314/H318) and
Is a potent lachrymator, an agent that causes tearing.[2][3] Strict adherence to engineering
controls, personal protective equipment protocols, and emergency preparedness is not merely
recommended but essential for any professional handling this compound.

Section 1: Chemical and Physical Identity

A foundational understanding of a chemical's properties is the first step in a robust safety
assessment. 4-Chlorobenzyl bromide is a white to off-white crystalline solid at room
temperature, a physical state that can mitigate some risks associated with volatile liquids but
introduces hazards related to dust inhalation.[2][4]
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Property Value Source(s)
CAS Number 622-95-7 [5]
Molecular Formula C7HeBrCl [6]
Molecular Weight 205.48 g/mol [3]
Appearance White to off-white crystalline 214
solid
Melting Point 48-52 °C (118-126 °F) [1]
Boiling Point 107-108 °C @ 8 mmHg [21[7]

Insoluble in water; Slightly
Solubility soluble in chloroform, [11[2]
dichloromethane

1-(Bromomethyl)-4-
Synonyms chlorobenzene, p- [4]16]

Chlorobenzyl bromide

Section 2: The Core Hazard: Reactivity as a Potent
Alkylating Agent

To truly appreciate the hazards of 4-chlorobenzyl bromide, one must look beyond simple
hazard codes and understand its chemical reactivity. The compound is a classic benzylic
halide. This structure confers high reactivity in nucleophilic substitution reactions, making it an
excellent alkylating agent.[8]

Causality of Hazard: The bromine atom is a good leaving group, and the adjacent benzyl ring
stabilizes the resulting carbocation intermediate. This makes the benzylic carbon highly
electrophilic and susceptible to attack by nucleophiles. In a biological context, these
nucleophiles are abundant; they include the amine, thiol, and hydroxyl groups found in amino
acids, proteins, and the nitrogenous bases of DNA.[9] When 4-chlorobenzyl bromide contacts
tissue, it rapidly and indiscriminately alkylates these biological macromolecules, disrupting their
structure and function, which manifests as severe chemical burns and cell death.[8][10] This is
the fundamental mechanism behind its corrosivity.
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Figure 1: Mechanism of Biological Alkylation

Click to download full resolution via product page
Caption: Figure 1: General mechanism of cellular damage via alkylation.

The compound's potent lachrymatory effect is also a direct result of this reactivity, as it rapidly
alkylates nerve receptors in the cornea, causing extreme irritation and tearing.[11][12]

Section 3: Toxicological Profile and Hazard
Classification

The toxicological effects are a direct consequence of the alkylating mechanism. While
comprehensive toxicological studies for this specific compound are limited, the data from safety
data sheets and analogy to similar corrosive alkylating agents provide a clear hazard profile.[5]
[11]

Hazard o
. Category Code Description
Classification
Causes severe skin
Skin Corrosion 1B H314

burns.

) Causes serious eye
Serious Eye Damage 1 H318
damage.

_ May be corrosive to
Corrosive to Metals 1 H290
metals.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1630557?utm_src=pdf-body-img
https://pim-resources.coleparmer.com/sds/95103.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Bromide
https://www.fishersci.com/store/msds?partNumber=AAB22858&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95103.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Source:[3]

Routes of Exposure and Health Effects:

o Eye Contact: Immediate and severe effects. Causes serious, potentially irreversible eye
damage and burns.[5][4] The lachrymatory properties serve as an immediate and painful
warning sign of exposure.[2]

o Skin Contact: Causes severe chemical burns.[5][3] Due to its solid form, the onset of burns
may be less immediate than with a liquid, but any skin contact with the dust or solid should
be treated as a severe exposure.

 Inhalation: Inhaling the dust is highly dangerous. It causes severe irritation and chemical
burns to the nose, throat, and entire respiratory tract.[11] High exposure to similar
compounds can lead to pulmonary edema, a medical emergency.[13]

e Ingestion: Causes severe burns to the mouth, throat, and gastrointestinal tract.[10][11]
Ingestion is a medical emergency and vomiting should not be induced.[5][14]

There is currently no data classifying 4-chlorobenzyl bromide as a carcinogen, mutagen, or
reproductive toxin. However, as a reactive alkylating agent that damages DNA, it should be
handled as a potential mutagen and carcinogen.[15]

Section 4: Risk Mitigation and Safe Handling
Protocols

A multi-layered approach combining engineering controls, rigorous personal protective
equipment, and standardized procedures is required to manage the risks associated with 4-
chlorobenzyl bromide.

Engineering Controls

e Primary Control: All handling of 4-chlorobenzyl bromide, including weighing, dispensing,
and adding to reaction vessels, must be conducted inside a certified chemical fume hood to
prevent inhalation of dust.[4]

» Ventilation: The laboratory should have adequate general ventilation.
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o Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[16]

Personal Protective Equipment (PPE)

The selection of PPE is critical and should not be compromised.

Body Part Required PPE Standard/Specification
Chemical safety goggles AND
Eyes/Face ] ANSI 787.1 / EN166
a full-face shield.
Heavy-duty nitrile or neoprene
Hands gloves. Double-gloving is EN 374
recommended.
Flame-resistant lab coat, fully
Body buttoned. Consider a

chemically resistant apron.

Respiratory

Required if there is any risk of
dust generation outside of a

fume hood.

NIOSH-approved N100 or
P100 respirator.[4]

Source(s):[5][4]
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Start: Prepare for Handling

1. Designate Work Area
in Fume Hood
2. Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)
3. Retrieve Chemical from
Locked Storage
4. Weigh Solid Carefully
(Use secondary containment)
5. Transfer to Reaction Vessel
(Inside fume hood)

6. Decontaminate Spatula/Surfaces
(With appropriate solvent/wipe)
7. Doff PPE Correctly
(Gloves last)

G. Wash Hands Thoroughla

End: Task Complete

Figure 2: Workflow for Safely Handling Solid 4-Chlorobenzyl Bromide
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Exposure Detected!

Skin Contact Eye Contact Inhalation Ingestion

/ Ider;’llfy Exposure Routx* \

Flush Eyes with Water Move to Fresh Air Rinse Mouth, Give Water
(min. 15 mins) (DO NOT induce vomiting)

Remove Contaminated Clothing

\

Flush Skin with Water

(min. 15 mins)
\Qnediate Fidst Aid/Actio
Seek IMMEDIATE
Medical Attention

Figure 3: Emergency Response Decision Tree for Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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